Cas no 299920-47-1 (1-Isopropyl-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-Isopropyl-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 299920-47-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD02110460
• CID: 249372
• PubChem ID: 3151004
• Update Time: 2025-04-19

1-Isopropyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-5-oxopyrrolidine-3-carboxylic acid
• 1-Isopropyl-2-oxopyrrolidine-4-carboxylic Acid
• 1-Isopropyl-5-oxo-pyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylicacid, 1-(1-methylethyl)-5-oxo-
• 1-(methylethyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-isopropyl-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• 5-oxo-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• AC1MK65O
• AC1Q1Q2M
• ChemDiv2_002218
• 3-Pyrrolidinecarboxylic acid, 1-(1-methylethyl)-5-oxo-
• 1-isopropyl-5-oxo-3-pyrrolidinecarboxylic acid
• 5-oxo-1-propan-2-ylpyrrolidine-3-carboxylic acid
• 1-isopropyl-5-oxopyrrolidine-3-carboxylicacid
• MLS000124070
• CHE
• AS-871/40439622
• EN300-33398
• FT-0691117
• CHEMBL1410467
• SMR000124615
• BB 0219704
• MFCD02110460
• SR-01000529552
• AKOS016040511
• 1-isopropyl-5-oxopyrrolidine-3-carboxylic acid;1-Isopropyl-2-oxopyrrolidine-4-carboxylic Acid
• SY012397
• 299920-47-1
• Z57324871
• HMS1375E18
• AS-31709
• SCHEMBL2164818
• SR-01000529552-1
• 1-Isopropyl-2-oxopyrrolidine-4-carboxylicAcid
• EU-0052483
• 1-isopropyl-5-oxo-pyrrolidine-3-carboxylic acid, AldrichCPR
• DTXSID40389947
• A5545
• AKOS000139933
• HMS2473E14
• BBL008653
• ALBB-008679
• STK026126

• MDL： MFCD02110460
• Inchi： 1S/C8H13NO3/c1-5(2)9-4-6(8(11)12)3-7(9)10/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： YKWIPHFVESIOGN-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C(C)C

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.6

Experimental Properties

• Boiling Point: 358.3℃ at 760 mmHg
• Flash Point: 170.5℃
• PSA: 57.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters